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Compound of Interest

Compound Name: NCT-504

Cat. No.: B15600999

For researchers, scientists, and drug development professionals working with the selective
allosteric PIP4KYy inhibitor, NCT-504, this guide provides immediate, essential safety, and
logistical information. Adherence to these protocols is critical for ensuring laboratory safety and
the integrity of your experimental outcomes.

Chemical Identifier:
e CAS Number: 1222765-97-0[1][2][3][4]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling NCT-504, a potent, biologically
active small molecule. It should be treated as potentially hazardous. The following table
summarizes the recommended PPE for various laboratory activities.
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Recommended Personal Protective

Laboratory Activity .
Equipment
- Respirator: NIOSH-approved N95 or higher-
rated respirator. - Gloves: Two pairs of nitrile
gloves (double-gloving). - Eye Protection:
Weighing and Aliquoting (Solid Form) Chemical splash goggles. - Lab Coat:

Dedicated, disposable, or non-absorbent lab
coat. - Ventilation: Certified chemical fume hood

or powder containment hood.

- Gloves: Two pairs of nitrile gloves. - Eye
] ) ) Protection: Chemical splash goggles or face
Solution Preparation and Handling )
shield. - Lab Coat: Standard laboratory coat. -

Ventilation: Chemical fume hood.

- Gloves: Nitrile gloves. - Eye Protection: Safety
i ) glasses with side shields. - Lab Coat: Standard
Cell Culture and In-Vitro Experiments o ] )
laboratory coat. - Ventilation: Biological safety

cabinet (BSC).

- Gloves: Two pairs of nitrile gloves. - Eye
Waste Disposal Protection: Chemical splash goggles. - Lab

Coat: Standard laboratory coat.

Operational Plan: From Receipt to Disposal

Receiving and Storage:
e Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

e Log: Document the receipt, quantity, and storage location in the laboratory's chemical
inventory.

e Store:

o Powder: Store at -20°C for up to 3 years.[1]
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o In Solvent: Store stock solutions at -80°C for up to 6 months, or at -20°C for up to 1 month.

[1]

o Ensure the container is tightly sealed and clearly labeled in a cool, dry, and well-ventilated

area.
Handling and Experimental Use:
o Designated Area: Conduct all work with NCT-504 in a designated and clearly marked area.

e Fume Hood: Perform all manipulations of the solid compound and concentrated solutions in
a certified chemical fume hood.

e Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not
possible, thoroughly decontaminate equipment after use.

o Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
even if gloves were worn.

Disposal Plan

Proper disposal of NCT-504 and all contaminated materials is crucial to prevent environmental
contamination and accidental exposure.

» Solid Waste: Collect all disposable items that have come into contact with NCT-504 (e.g.,
pipette tips, tubes, gloves) in a dedicated, sealed, and clearly labeled hazardous waste
container.

» Liquid Waste: Collect unused solutions and contaminated media in a labeled, leak-proof
hazardous waste container. Do not pour down the drain.

o Decontamination: Decontaminate all non-disposable equipment thoroughly after use.

Experimental Protocols

Preparation of Stock Solutions:

For a 10 mM stock solution of NCT-504 (Molecular Weight: 404.49 g/mol )[1][2]:
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» Weigh out 4.045 mg of NCT-504 powder in a chemical fume hood.
e Add 1 mL of DMSO to the powder.

e Use an ultrasonic bath to ensure the compound is fully dissolved. Note that hygroscopic
DMSO can impact solubility; use newly opened DMSO for best results.[1]

In-Vitro Cell-Based Assay for Autophagy Induction:
This protocol is based on studies demonstrating NCT-504's ability to induce autophagy.[1]

o Cell Seeding: Plate HEK293T cells in a suitable culture vessel and allow them to adhere
overnight.

e Treatment:

o Prepare working solutions of NCT-504 in cell culture media at final concentrations of 5 uM
and 10 pM.

o Remove the existing media from the cells and replace it with the media containing NCT-
504 or a vehicle control (e.g., DMSO).

e Incubation: Incubate the cells for 2 to 6 hours.

e Analysis: Assess the induction of autophagy by methods such as Western blot analysis for
LC3-II conversion or fluorescence microscopy of GFP-LC3 puncta formation. NCT-504 has
been shown to induce autophagosome formation.[1]

Signaling Pathway and Mechanism of Action

NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase, type I
gamma (PIP4Ky).[1][2] Inhibition of PIP4Ky by NCT-504 has been shown to increase
autophagic flux, which is a potential therapeutic mechanism for neurodegenerative disorders
like Huntington's disease.[1] The inhibition of PIP4Ky leads to an elevation in the levels of the
phosphoinositides PI(3,5)P2, PI3P, and PI5P.[1] This alteration in lipid signaling is linked to the
induction of autophagy.
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Caption: Mechanism of action of NCT-504.
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The diagram above illustrates how NCT-504 inhibits PIP4Ky, leading to an increase in specific
phosphoinositides that subsequently induce autophagy. This process can lead to the
degradation of protein aggregates, such as mutant huntingtin, which is relevant in the context
of neurodegenerative diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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